Cas no 211560-97-3 ((S)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthalene)

(S)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthalene is a chiral binaphthyl derivative featuring bromine substituents at the 6,6'-positions and methoxymethoxy (MOM) protecting groups at the 2,2'-positions. This compound serves as a versatile intermediate in asymmetric synthesis, particularly in the preparation of chiral ligands and catalysts for enantioselective transformations. The bromine groups enhance reactivity for further functionalization, while the MOM-protected hydroxyl groups provide stability under various reaction conditions. Its rigid binaphthyl backbone ensures high stereocontrol in catalytic applications. This product is valuable in pharmaceutical and materials research, where precise chirality and functional group compatibility are critical.
(S)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthalene structure
211560-97-3 structure
Product Name:(S)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthalene
CAS No:211560-97-3
MF:C24H20Br2O4
MW:532.221205711365
CID:242425
PubChem ID:24882431
Update Time:2025-06-06

(S)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthalene Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Binaphthalene,6,6'-dibromo-2,2'-bis(methoxymethoxy)-, (1S)-
    • (S)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthyl
    • (R)-(+)-6,6'-DIBROMO-2,2'-BIS(METHOXYMETHOXY)-1,1'-BINAPHTHYL
    • (S)-()-6,6′-Dibromo-2,2′-bis(methoxymethoxy)-1,1′-binaphthalene
    • (R)-2,2'-bis(methoxymethoxy)-6,6'-dibromo-1,1'-binaphthyl
    • (R)-6-(hydroxymethyl)tetrahydro-2H-pyran-2-one
    • (R)-6,6'-dibromo-2,2'-dimethoxymethoxy-1,1'-binaphthalene
    • (R)-6-hydroxymethyltetrahydropyran-2-one
    • (S)-(-)-6,6&#039
    • (S)-(?)-6,6′-DibroMo-2,2′-bis(MethoxyMethoxy)-1,1′-binaphthalene
    • (S)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthalene
    • (S)-6,6'-dibromo-2,2'-dimethoxymethoxy-1,1'-binaphthalene
    • 2H-Pyran-2-one, tetrahydro-6-(hydroxymethyl)-, (6R)-
    • 6,6'-dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthyl
    • -binaphthyl
    • -bis(methoxymethoxy)-1,1&#039
    • CTK0E6762
    • -Dibromo-2,2&#039
    • SureCN5155772
    • (R)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthyl
    • (S)-(-)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthalene, 97%
    • D4882
    • J-011474
    • MFCD03788936
    • 6,6'-DIBROMO-2,2'-BIS(METHOXYMETHOXY)-1,1'-BINAPHTHALENE
    • CS-0086007
    • (R)-(+)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthalene
    • SCHEMBL1305573
    • (R)-(+)-6,6'-dibromo-2,2'-di(methoxymethyl)oxy-1,1'-binaphthyl
    • E72678
    • 6-bromo-1-[6-bromo-2-(methoxymethoxy)naphthalen-1-yl]-2-(methoxymethoxy)naphthalene
    • J-013887
    • D90346
    • (S)-(-)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthyl
    • BS-52952
    • PK04_181215
    • (S)-(-)-6,6'-DIBROMO-2,2'-BIS(METHOXYMETHOXY)-1,1'-BINAPHTHALENE
    • FT-0703168
    • D4883
    • AKOS016000618
    • CS-0035243
    • FT-0666482
    • 211560-97-3
    • 389867-61-2
    • 179866-74-1
    • 1,1'-Binaphthalene, 6,6'-dibromo-2,2'-bis(methoxymethoxy)-, (1R)-
    • AKOS015913110
    • (S)-6,6''-Dibromo-2,2''-bis(methoxymethoxy)-1,1''-binaphthalene
    • DB-065295
    • DB-066437
    • MDL: MFCD03788936
    • Inchi: 1S/C24H20Br2O4/c1-27-13-29-21-9-3-15-11-17(25)5-7-19(15)23(21)24-20-8-6-18(26)12-16(20)4-10-22(24)30-14-28-2/h3-12H,13-14H2,1-2H3
    • InChI Key: UPLLZDVWXACTEG-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C=CC(=C2C1=C(C=CC2C=C(C=CC1=2)Br)OCOC)OCOC

Computed Properties

  • Exact Mass: 529.97300
  • Monoisotopic Mass: 529.97283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 7.3
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.524
  • Melting Point: 132.0 to 136.0 deg-C
  • Boiling Point: 553.0±50.0 °C at 760 mmHg
  • Flash Point: 232.8±28.6 °C
  • PSA: 36.92000
  • LogP: 7.15040
  • Solubility: Not determined
  • Specific Rotation: -13° (c 0.22, CHCl3)
  • Optical Activity: [α]20/D -18, c = 1 in chloroform

(S)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthalene Security Information

  • Symbol: GHS05
  • Signal Word:Danger
  • Hazard Statement: H318-H413
  • Warning Statement: P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 41
  • Safety Instruction: S25; S26; S36/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R41
  • Storage Condition:Store at 4°C,-4At ℃Store…Better

(S)-6,6'-Dibromo-2,2'-bis(methoxymethoxy)-1,1'-binaphthalene Pricemore >>

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